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Compound of Interest

Compound Name: Ditolylguanidine

Cat. No.: B1662265

Ensuring the safe and compliant disposal of 1,3-Di-o-tolylguanidine (DTG) is critical for
laboratory safety and environmental protection. This guide provides essential information for
researchers, scientists, and drug development professionals on the proper handling and
disposal procedures for this compound. Ditolylguanidine is a selective o-receptor agonist and
is also known to be toxic if swallowed, a skin and eye irritant, and harmful to aquatic life with
long-lasting effects.[1][2][3][4] Adherence to these guidelines will minimize risks and ensure
compliance with regulatory standards.

Immediate Safety and Handling Precautions

Before handling Ditolylguanidine, it is imperative to be familiar with its hazards. The
compound is a white to light yellow crystalline solid.[5]

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use chemical safety goggles or a face shield.[2]

Respiratory Protection: In case of dust formation, use an N95 (US) or equivalent dust mask.

Lab Coat: A standard lab coat is required to prevent skin contact.

Engineering Controls:
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» Work in a well-ventilated area, preferably under a chemical fume hood, to avoid inhalation of
dust.[2]

e Ensure an eyewash station and safety shower are readily accessible.

Spill Management

In the event of a spill:

Evacuate personnel from the immediate area.[]

Ventilate the area.

Wearing appropriate PPE, sweep up the solid material, avoiding dust formation.[2]

Collect the spilled material into a suitable, labeled container for disposal.[2]

Do not flush spills into the sewer system or surface water.[2]

Storage Procedures

Proper storage is essential to prevent accidents and degradation of the chemical.

» Store in a cool, dry, and dark place.

Keep the container tightly closed.

Solutions in DMSO can be stored at -20°C for up to 3 months.[6]

For long-term storage (months to years), maintain a temperature of -20°C.[7]

Store locked up and away from oxidizing agents.[]

Step-by-Step Disposal Protocol

The primary method for the disposal of Ditolylguanidine is through a licensed and approved
waste disposal contractor.
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» Waste Identification: Clearly label the waste container as "Ditolylguanidine” with
appropriate hazard symbols.

» Waste Segregation: Do not mix Ditolylguanidine waste with other chemical waste streams
unless specifically instructed to do so by your institution's environmental health and safety
(EHS) office.

» Containerization: Collect waste Ditolylguanidine in a designated, leak-proof, and sealable
container.

o Contact EHS: Follow your institution's specific procedures for chemical waste pickup.
Contact your EHS office to schedule a collection.

o Documentation: Maintain a record of the amount of Ditolylguanidine being disposed of, in
accordance with laboratory and institutional guidelines.

o Transportation: The transport of Ditolylguanidine waste is regulated. It is classified under
UN 2811, Hazard Class 6.1, Packing Group lIll, with the proper shipping name "TOXIC
SOLIDS, ORGANIC, N.O.S.".[1][6] This should be handled by the certified waste disposal
company.

Never dispose of Ditolylguanidine down the drain or in regular trash.[2] This can lead to
environmental contamination and potential harm to aquatic organisms.[2][3]

Quantitative Data Summary

Parameter Value Reference
UN Number 2811 [6]
Transport Hazard Class 6.1 (Toxic solids) [1][6]
Packing Group 1l [1][6]
Melting Point 175 °C [8]
Molecular Weight 239.32 g/mol [8]

Ditolylguanidine Disposal Workflow
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The following diagram outlines the logical steps for the proper disposal of Ditolylguanidine.
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Caption: Workflow for the safe disposal of Ditolylguanidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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